2-(3,5-Difluoro-4-(hydroxymethyl)phenoxy)acetonitrile

• Molecular Formula: C9H7F2NO2
• Molecular Weight: 199.15 g/mol
• IUPAC Name: 2-[3,5-difluoro-4-(hydroxymethyl)phenoxy]acetonitrile
• InChI: InChI=1S/C9H7F2NO2/c10-8-3-6(14-2-1-12)4-9(11)7(8)5-13/h3-4,13H,2,5H2
• InChI Key: AGHLAJMCYZWXPK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)CO)F)OCC#N

Description

2-(3,5-Difluoro-4-(hydroxymethyl)phenoxy)acetonitrile is a useful research compound. Its molecular formula is C9H7F2NO2 and its molecular weight is 199.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-(3,5-difluoro-4-formylphenoxy)acetonitrile (531 mg, 2.69 mmol) and NaBH4 (123 mg, 3.20 mmol) in EtOH (7 mL) was stirred 1 h, processed as described previously, and purified by flash chromatography (80% EtOAc/Hex) to afford the title compound (264 mg, 49%). GCMS (EI) m/z 199.0 (M+).